Cas no 14311-52-5 (Ammonium paratungstate)

• Product Name: Ammonium paratungstate
• CAS No: 14311-52-5
• MF: O₄W
• MW: 247.837596893311
• CID: 93435
• PubChem ID: 24465
• Update Time: 2025-04-18

Ammonium paratungstate Chemical and Physical Properties

Names and Identifiers

• Ammonium paratungstate
• Ammonium tungstate
• Ammonium wolframate
• APT
• Tungstate
• AMMoniuM tungsten partial
• Tungstate (wo42-), (T-4)-
• (T-4)-Tungstate (WO42-) (9CI)
• Tungstate (WO42-),(T-4)- (9CI)
• 14311-52-5
• UNII-SW0Y0WQ46I
• CHEMBL85943
• tetraoxidotungstate(VI)
• Tungsten (VI) tetraoxide
• tetraoxidotungstate(2-)
• Wolframat
• 12737-86-9
• 51682-10-1
• BDBM50080994
• CHEBI:46502
• wolframate
• Tungstate (W12(OH)2O4010-)
• PBYZMCDFOULPGH-UHFFFAOYSA-N
• Q27104569
• SW0Y0WQ46I
• Tungstate ion
• WO4(2-)
• [WO4](2-)
• Tungstate(Vi)ion
• Tungstate, (188)W-labeled; tungstate, W-O4(2-)
• dioxido(dioxo)tungsten

• Inchi： 1S/4O.W/q;;2*-1;
• InChI Key： PBYZMCDFOULPGH-UHFFFAOYSA-N
• SMILES： [W](=O)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 247.930591
• Monoisotopic Mass: 247.930591
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Density: 2.3
• Melting Point: >300℃